Cas no 396682-63-6 (Ethanone,1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl]-)

• Product Name: Ethanone,1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl]-
• CAS No: 396682-63-6
• MF: C₂₂H₂₇N₃O
• MW: 349.46928524971
• MDL: MFCD01319213
• CID: 299764
• PubChem ID: 2761128
• Update Time: 2025-07-09

Ethanone,1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl]-
• 1-Acetyl-N-(1-benzylpiperidin-4-yl)-2,3-dihydro-1H-indole-6-amine
• 1-ACETYL-N-(1-BENZYLPIPERIDIN-4-YL)-INDOLIN-6-AMINE
• 1-[6-(1-benzyl-piperidin-4-ylamino)-2,3-dihydro-indol-1-yl]-ethanone
• AC1MC48Q
• Ambpe3000814
• CTK4I1700
• HMS520O03
• Peakdale1_001015
• SureCN4834270
• SCHEMBL4834270
• WQA68263
• SR-01000387628
• 1-(6-(1-benzylpiperidin-4-ylamino)indolin-1-yl)ethanone
• SB64085
• 1-{6-[(1-benzylpiperidin-4-yl)amino]-2,3-dihydro-1H-indol-1-yl}ethan-1-one
• 396682-63-6
• MFCD01319213
• ZWWYCLKNKWNZII-UHFFFAOYSA-N
• SR-01000387628-1
• 1-[6-[(1-benzylpiperidin-4-yl)amino]-2,3-dihydroindol-1-yl]ethanone
• 1-{6-[(1-Benzylpiperidin-4-yl)amino]indolin-1-yl}ethan-1-one
• PS-6998
• DTXSID80375566
• 1-(6-((1-Benzylpiperidin-4-yl)amino)indolin-1-yl)ethanone
• AKOS015837715

• MDL： MFCD01319213
• Inchi： 1S/C22H27N3O/c1-17(26)25-14-9-19-7-8-21(15-22(19)25)23-20-10-12-24(13-11-20)16-18-5-3-2-4-6-18/h2-8,15,20,23H,9-14,16H2,1H3
• InChI Key： ZWWYCLKNKWNZII-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC2C=CC(=CC1=2)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 349.21561
• Monoisotopic Mass: 349.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Ethanone,1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl]-

Ethanone, 1-[2,3-Dihydro-6-[[1-(Phenylmethyl)-4-Piperidinyl]Amino]-1H-Indol-1-Yl]: A Comprehensive Overview

Ethanone, 1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl] (CAS No. 396682-63-6) is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its indole ring system, which is a heterocyclic aromatic structure, and its piperidine moiety, which contributes to its unique chemical properties. The presence of the phenylmethyl group further enhances its versatility in various chemical reactions and biological applications.

The indole moiety in this compound plays a crucial role in its biological activity. Indole derivatives are known for their wide range of applications in drug discovery, particularly in the development of antidepressants, antipsychotics, and anticancer agents. Recent studies have highlighted the potential of indole-containing compounds as inhibitors of various enzymes and receptors, making them valuable targets for therapeutic interventions. The piperidine ring in this compound adds to its structural complexity and functional diversity, enabling it to interact with multiple biological targets.

One of the most promising areas of research involving Ethanone, 1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl] is its application in the development of novel anticancer agents. Researchers have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and apoptosis regulation. These findings underscore the potential of this compound as a lead molecule for anticancer drug development.

In addition to its pharmacological applications, Ethanone, 1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl] has also been explored for its role in organic synthesis. Its unique structure makes it an excellent precursor for the synthesis of more complex molecules with diverse biological activities. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes.

The phenylmethyl group attached to the piperidine ring contributes significantly to the compound's stability and solubility properties. These properties are critical for its application in drug delivery systems and formulation development. Furthermore, the presence of this group enhances the compound's ability to penetrate cellular membranes, making it more effective in targeting intracellular pathogens.

Recent studies have also focused on the potential of Ethanone, 1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yl] as a modulator of neuroreceptors. Its ability to interact with serotonin and dopamine receptors has been explored in preclinical models of neuropsychiatric disorders. These studies suggest that this compound could serve as a novel therapeutic agent for conditions such as depression and anxiety.

Despite its numerous advantages, the development of Ethanone, 1-[2,3-dihydro-6-[[1-(phenylmethyl)-4-piperidinyl]amino]-1H-indol-1-yli CAS No. 396682-63)] into a clinically approved drug requires further investigation into its pharmacokinetics and toxicity profile. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects through structural modifications and formulation strategies.

In conclusion,CAS No. 396682_ Ethanone_ product name: Ethanone_ CAS No: 396682_ Ethanone CAS No: 396682_ product name: Ethanone_ CAS No: 396682_ Ethanone CAS No: 396682_ product name: Ethanone_ CAS No: 396682_ Ethanone CAS No: 396877575 represents a versatile compound with immense potential in various fields of science and medicine. Its unique structure and diverse functional groups make it an invaluable tool for researchers working on drug discovery and organic synthesis.